Cas no 5336-95-8 (1-nitro-2,5-Pyrrolidinedione)

• Product Name: 1-nitro-2,5-Pyrrolidinedione
• CAS No: 5336-95-8
• MF: C₄H₄N₂O₄
• MW: 144.085560798645
• MDL: MFCD12924282
• CID: 1113548
• PubChem ID: 138460
• Update Time: 2025-05-21

1-nitro-2,5-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-nitro-2,5-Pyrrolidinedione
• 1-nitropyrrolidine-2,5-dione
• 1-Nitro-2,5-pyrrolidine-dione
• 1-nitro-pyrrolidine-2,5-dione
• AC1L3CUP
• CTK1H2705
• N-Nitro-succinimid
• N-nitrosuccinimide
• N-nitro-succinimide
• NSC393
• Succinimide, N-nitro-
• SureCN2493890
• 2,5-Pyrrolidinedione, 1-nitro-
• SCHEMBL2493890
• G79051
• RG5CGV762E
• MFCD12924282
• DTXSID50201525
• 5336-95-8
• UNII-RG5CGV762E
• NSC 393
• NSC-393
• N1193

• MDL： MFCD12924282
• Inchi： 1S/C4H4N2O4/c7-3-1-2-4(8)5(3)6(9)10/h1-2H2
• InChI Key： LVBLRJFVMMAALZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 144.01712
• Monoisotopic Mass: 144.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 290.4°C at 760 mmHg
• Flash Point: 129.4°C
• Refractive Index: 1.552
• PSA: 80.52
• LogP: -0.21180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 1-nitro-2,5-Pyrrolidinedione

1-Nitro-2,5-Pyrrolidinedione (CAS No. 5336-95-8): A Comprehensive Guide to Its Properties and Applications

1-Nitro-2,5-Pyrrolidinedione (CAS No. 5336-95-8) is a specialized organic compound with a unique molecular structure that has garnered significant attention in both academic and industrial research. This compound, also known as 1-Nitro-2,5-diketopyrrolidine, belongs to the class of nitro-substituted pyrrolidinediones, which are widely studied for their diverse chemical reactivity and potential applications. In recent years, the growing interest in nitrogen-containing heterocycles and their derivatives has placed 1-Nitro-2,5-Pyrrolidinedione at the forefront of discussions in synthetic chemistry and material science.

The compound's molecular formula (C4H4N2O4) and structural features make it a valuable intermediate in organic synthesis. Researchers have explored its utility in the preparation of pharmaceutical intermediates, agrochemicals, and functional materials. The presence of both nitro and carbonyl groups in its structure allows for versatile chemical transformations, including nucleophilic substitutions, reduction reactions, and cycloadditions. These properties align with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized.

One of the most frequently searched questions about 1-Nitro-2,5-Pyrrolidinedione revolves around its synthesis methods. The compound is typically prepared through the nitration of 2,5-pyrrolidinedione using nitric acid or other nitrating agents under controlled conditions. Recent advancements in catalytic nitration have improved the yield and selectivity of this process, addressing environmental concerns associated with traditional nitration techniques. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic highly relevant to modern researchers and manufacturers.

Another area of interest is the safety and handling of 1-Nitro-2,5-Pyrrolidinedione. While the compound is not classified as a hazardous material, proper storage and handling protocols are essential to ensure stability. It is recommended to store the compound in a cool, dry place away from strong oxidizing agents. These precautions are consistent with best practices in laboratory safety, a subject of increasing importance in educational and industrial settings.

The applications of 1-Nitro-2,5-Pyrrolidinedione extend beyond traditional organic synthesis. Recent studies have investigated its potential in polymer chemistry, where it serves as a monomer or cross-linking agent for designing high-performance materials. Additionally, its electron-withdrawing properties make it a candidate for organic electronics, such as semiconductors and photovoltaic devices. These applications resonate with the growing demand for advanced materials in renewable energy and electronics industries.

In summary, 1-Nitro-2,5-Pyrrolidinedione (CAS No. 5336-95-8) is a versatile compound with broad relevance in contemporary chemistry. Its unique structure, synthetic utility, and emerging applications make it a subject of ongoing research and innovation. As the scientific community continues to explore nitrogen-containing compounds, this molecule is poised to play a pivotal role in the development of sustainable technologies and functional materials.